Cas no 1805204-05-0 (6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetonitrile)

• Product Name: 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetonitrile
• CAS No: 1805204-05-0
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4887554
• Update Time: 2025-06-08

6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetonitrile

• Inchi： 1S/C9H8F2N2O2/c1-15-9-7(14)5(2-3-12)4-6(13-9)8(10)11/h4,8,14H,2H2,1H3
• InChI Key： OQHWAHXTJLBMMG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)C(=C(N=1)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 1.1
• Topological Polar Surface Area: 66.1

Additional information on 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetonitrile

Introduction to 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetonitrile (CAS No. 1805204-05-0)

6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetonitrile, with the chemical identifier CAS No. 1805204-05-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in medicinal chemistry. The presence of multiple functional groups, including a difluoromethyl moiety, a hydroxy group, a methoxy substituent, and an acetonitrile moiety, contributes to its unique chemical properties and potential applications.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the development of small-molecule inhibitors targeting various biological pathways. Recent studies have highlighted the role of difluoromethyl containing compounds in improving pharmacokinetic profiles, particularly in terms of reducing susceptibility to enzymatic degradation. For instance, modifications involving the difluoromethyl group have been instrumental in the design of more potent and selective kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

The hydroxy and methoxy functional groups in 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetonitrile further contribute to its versatility as a building block in drug synthesis. These groups can participate in hydrogen bonding interactions, influencing both the solubility and bioavailability of derivatives. Moreover, the acetonitrile moiety provides a polar aromatic ring system that can interact with biological targets through π-stacking or dipole-dipole interactions. Such structural features make this compound a valuable intermediate in the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. For example, pyridine-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetonitrile suggests potential applications in these areas. Specifically, the combination of a difluoromethyl group with hydroxyl and methoxy substituents may enhance binding affinity to enzyme active sites or receptor binding pockets, thereby improving therapeutic efficacy.

One notable application of this compound is in the development of novel agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The structural motifs present in 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetonitrile could be leveraged to design compounds that target specific enzymes or receptors involved in plant growth regulation or pest control. Recent advancements in computational chemistry have enabled the rapid screening of such derivatives for their biological activity, making it feasible to identify lead compounds with high potency and selectivity.

Furthermore, the compound's utility extends to material science applications. The presence of both polar and nonpolar regions due to its functional groups allows it to act as a molecular bridge between different materials, enhancing interfacial interactions. This property is particularly relevant in the development of organic electronic materials, where precise control over molecular architecture is crucial for optimizing charge transport properties. Researchers have explored similar pyridine derivatives as precursors for conductive polymers or organic semiconductors, highlighting the potential of this class of compounds beyond traditional pharmaceutical applications.

The synthesis of 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetonitrile involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group interconversions. The introduction of the difluoromethyl group often requires specialized reagents or conditions due to its high reactivity and sensitivity to hydrolysis or oxidation. However, advances in synthetic methodologies have made it possible to incorporate such groups into complex molecules with increasing efficiency.

In conclusion,6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetonitrile (CAS No. 1805204-05-0) represents a versatile intermediate with significant potential across multiple domains of chemical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing global challenges related to health and sustainability.